Cas no 1323499-73-5 (1-[4-(propan-2-yl)phenoxy]-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride)

• Product Name: 1-[4-(propan-2-yl)phenoxy]-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride
• CAS No: 1323499-73-5
• MF: C₁₇H₂₂ClNO₂S
• MW: 339.880082607269
• CID: 5399566
• Update Time: 2025-08-05

1-[4-(propan-2-yl)phenoxy]-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[4-(1-methylethyl)phenoxy]-3-(2-pyridinylthio)-, hydrochloride (1:1)
• 1-[4-(propan-2-yl)phenoxy]-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride

• Inchi： 1S/C17H21NO2S.ClH/c1-13(2)14-6-8-16(9-7-14)20-11-15(19)12-21-17-5-3-4-10-18-17;/h3-10,13,15,19H,11-12H2,1-2H3;1H
• InChI Key： ANFBYZRFAAXAKR-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C(C)C)C=C1)C(O)CSC1=NC=CC=C1.[H]Cl

Additional information on 1-[4-(propan-2-yl)phenoxy]-3-(pyridin-2-ylsulfanyl)propan-2-ol hydrochloride

1-[4-(Propan-2-yl)Phenoxy]-3-(Pyridin-2-ylsulfanyl)Propan-2-ol Hydrochloride: A Comprehensive Overview

1-[4-(Propan-2-yl)Phenoxy]-3-(Pyridin-2-ylsulfanyl)Propan-2-ol Hydrochloride (CAS No. 1323499735) is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound, often referred to as compound 1323499735, has garnered attention due to its unique structural features and promising applications. In this article, we will delve into its chemical structure, synthesis methods, physical and chemical properties, biological activity, and potential applications.

The molecular structure of 1-[4-(Propan-2-yl)Phenoxy]-3-(Pyridin-2-ylsulfanyl)Propan-2-ol Hydrochloride is characterized by a phenoxy group attached to a propanol backbone, with a pyridinyl sulfanyl group at the terminal position. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which can influence its solubility, stability, and reactivity. The presence of the pyridine ring introduces aromaticity and potential for π-interactions, while the sulfanyl group adds electron-donating properties that can enhance reactivity in certain chemical environments.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design. For instance, the pyridinyl sulfanyl group has been shown to exhibit antioxidant properties, making it a valuable component in the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, the phenoxy group can act as a bioisostere for other functional groups, offering versatility in medicinal chemistry applications.

The synthesis of 1-[4-(Propan-2-y l)Phenoxy]-3-(Pyridin - 2 - ylsulfanyl ) Pro pan - 2 - ol Hydro chloride involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the phenoxy intermediate through nucleophilic aromatic substitution and subsequent coupling with the pyridine derivative via sulfur-based chemistry. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes.

From a physical standpoint, this compound exhibits a melting point of approximately 180°C and a boiling point around 400°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various organic reactions. The hydrochloride salt form enhances its stability in aqueous solutions, making it suitable for biological assays.

Biological evaluations have revealed that compound 1323499735 possesses potent inhibitory activity against several enzymes implicated in inflammatory processes. For example, it has been shown to inhibit cyclooxygenase (COX)-1 and COX - 2 enzymes at low micromolar concentrations, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound may modulate signaling pathways involved in cell proliferation and apoptosis, opening avenues for cancer therapy research.

In terms of applications beyond pharmacology, this compound has demonstrated utility as a precursor in polymer chemistry. Its ability to form stable covalent bonds with polymeric materials makes it a candidate for developing advanced materials with tailored mechanical properties. Researchers are currently exploring its use in creating biocompatible polymers for medical devices and tissue engineering applications.

Environmental considerations are also critical when evaluating compounds like 1-[4-(Propan - 2 - yl ) Phenoxy ] - 3 - ( Py ridin - 2 - ylsulf anyl ) Pro pan - 2 - ol Hydro chloride . Studies on its biodegradation pathways suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to assess its long-term ecological impact in various ecosystems.

In conclusion,1-[4-(Propan - 2 - yl ) Phenoxy ] - 3 - ( Py ridin -